(S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride
Overview
Description
(S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride, also known as DSP-4, is a selective neurotoxin that is commonly used in scientific research to study the noradrenergic system. DSP-4 is a potent and highly selective noradrenaline (NA) neurotoxin that is used to study the role of NA in various physiological and pathological conditions.
Mechanism of Action
(S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride selectively destroys noradrenergic neurons by binding to the noradrenaline transporter (NET) and causing the release of NA from the neurons. The released NA is then taken up by glial cells, which are not affected by this compound, resulting in the destruction of the noradrenergic neurons.
Biochemical and Physiological Effects:
The destruction of noradrenergic neurons by this compound results in a decrease in NA levels in the brain and peripheral tissues. This leads to a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. This compound also affects the release of other neurotransmitters such as dopamine and serotonin, which can have further physiological effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride in lab experiments is its selectivity for noradrenergic neurons. This allows researchers to specifically target and study the role of NA in various physiological and pathological conditions. However, this compound has some limitations, including its potential toxicity and the fact that it only affects noradrenergic neurons, limiting its use in studying other neurotransmitters and systems.
Future Directions
There are several future directions for research involving (S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride. One area of interest is the role of NA in various psychiatric disorders, such as depression and anxiety. Additionally, researchers are investigating the potential use of this compound in the treatment of certain diseases, such as Parkinson's disease and Alzheimer's disease. Further research is needed to fully understand the potential applications and limitations of this compound in scientific research.
Scientific Research Applications
(S)-3-(2,6-Dichloro-benzyloxy)-pyrrolidine hydrochloride is widely used in scientific research to study the role of NA in various physiological and pathological conditions. It is used to study the effects of NA depletion on the central nervous system and to investigate the role of NA in various psychiatric disorders such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
(3S)-3-[(2,6-dichlorophenyl)methoxy]pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2NO.ClH/c12-10-2-1-3-11(13)9(10)7-15-8-4-5-14-6-8;/h1-3,8,14H,4-7H2;1H/t8-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOBJXSQIIWRTOH-QRPNPIFTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OCC2=C(C=CC=C2Cl)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]1OCC2=C(C=CC=C2Cl)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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